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Compound of Interest |

Compound Name: p-Chlorophenoxyethyl acrylate
CAS No.: 46464-63-5
Cat. No.: B1629256

Characterization, Rheology, and Optical
Applications

Executive Summary

p-Chlorophenoxyethyl acrylate (CPEA) (CAS: 46464-63-5) is a specialty monofunctional
acrylate monomer distinguished by its high refractive index and aromatic character. Unlike its
non-halogenated analog, 2-phenoxyethyl acrylate (PEA), the introduction of a chlorine
substituent at the para position of the phenyl ring enhances the monomer's electron density
and polarizability. This modification is critical for applications requiring high refractive index
modulation, such as holographic photopolymers, optical adhesives, and advanced drug
delivery coatings where hydrophobic interactions are pivotal.

This guide provides a definitive technical profile of CPEA, focusing on its rheological behavior
at 25°C, synthesis validation, and experimental protocols for precise viscosity determination.

Physicochemical Profile

The incorporation of the chlorine atom significantly alters the hydrodynamic volume and
intermolecular forces compared to standard phenoxy acrylates.

Table 1: Core Technical Specifications

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1629256?utm_src=pdf-interest
https://www.benchchem.com/product/b1629256?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Specification Notes

2-(4-chlorophenoxy)ethyl

Chemical Name IUPAC
acrylate
CAS Number 46464-63-5 Verified Identifier
Molecular Formula C11H11CIlOs3
Molecular Weight 226.66 g/mol ~18% heavier than PEA

Refractive Index (

1.5273 High RI due to aromatic CI [1]
)
Physical State Clear Liquid At 25°C
o ~15-25 mPa[1][2][3][4][5] s .
Viscosity (25°C) ) See Rheology Section below
(Estimated)
- ) Soluble in organic solvents,
Solubility Hydrophobic

insoluble in water

Rheological Analysis: The Viscosity Parameter

While the non-chlorinated analog (PEA) exhibits a viscosity of approximately 10-12 mPa-s at
25°C [2], CPEA demonstrates a slightly elevated viscosity profile. This increase is attributed to:

e Molecular Weight: The addition of the chlorine atom (35.45 g/mol ) increases the monomer's

mass.

» Dipole-Dipole Interactions: The electronegative chlorine creates a stronger dipole moment on
the phenyl ring, enhancing intermolecular friction.

Target Viscosity Range: For formulation purposes, researchers should anticipate a baseline
viscosity between 15 and 25 mPa:s. Precise determination is formulation-critical and must be
validated using the protocol in Section 4.

Synthesis & Structural Logic
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Understanding the synthesis provides insight into potential impurities (e.g., residual alcohols)
that drastically affect viscosity.

Synthesis Pathway: The synthesis typically involves the esterification of 2-(4-
chlorophenoxy)ethanol with acryloyl chloride or acrylic acid.

Etherification .
(+ Ethylene Carbonate) P>| 2-(4-chlorophenoxy)ethanol

— Esterification N p-Chlorophenoxyethyl
1 (+ Acryloyl Chloride) Acrylate (CPEA)

\

p-Chlorophenol

Click to download full resolution via product page

Figure 1: Synthetic pathway from p-chlorophenol to CPEA. Purity of the intermediate alcohol is
the critical quality attribute (CQA) for final viscosity.

Experimental Protocol: Precise Viscosity Determination

Objective: To determine the absolute viscosity of CPEA monomer at 25°C with <1% error using
a Cone and Plate Rheometer. Rationale: Acrylate monomers are low-viscosity Newtonian
fluids. Capillary viscometers are prone to evaporative errors; Cone and Plate geometry
minimizes sample volume and prevents evaporation (if a solvent trap is used).

Materials

e Instrument: Anton Paar MCR 302 or TA Instruments DHR-2 (or equivalent).
e Geometry: 40mm 1° Steel Cone (CP40-1).
o Sample: 0.5 mL p-Chlorophenoxyethyl acrylate (filtered 0.2 um).

o Control: Newtonian Silicon Oil Standard (e.g., 20 cP).

Step-by-Step Methodology

o Zero Gap Initialization:
o Clean geometry with acetone. Perform zero-gap calibration at 25°C.

e Sample Loading:
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o Pipette 0.18 mL (exact volume depends on truncation gap) of CPEA onto the center of the
Peltier plate.

o Critical: Avoid air bubbles. Bubbles will artificially lower the measured torque.
e Trimming:
o Lower the head to the trim position (typically +10 um above measurement gap).
o Trim excess monomer using a flat spatula.
o Equilibration:
o Lower to measurement gap.[6]
o Allow thermal equilibration for 120 seconds at 25.0°C + 0.05°C.
e Shear Sweep (The Validation Step):
o Perform a logarithmic shear rate sweep from 10 s=* to 1000 s™1.
o Data Analysis: Plot Viscosity (

) vs. Shear Rate (

).

o Success Criteria: The curve must be flat (Newtonian behavior). If viscosity decreases with
shear (shear thinning), the sample is likely polymerizing or contains high-MW impurities.
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Figure 2: Rheological workflow for validating monomer viscosity. The Newtonian plateau check
is the self-validating step.

Applications in Research & Development
A. Holographic Photopolymers

CPEA s a "writing monomer" in holographic recording materials. Its high refractive index
(1.5273) contrasts with low-RI binders (e.g., cellulose acetate butyrate, n=1.47), creating the
necessary

for high diffraction efficiency.
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e Mechanism: During laser exposure, CPEA diffuses into bright fringe regions and
polymerizes. The density gradient creates the hologram.

» Formulation Note: Often used in conjunction with Naphthyl acrylate to prevent crystallization

[1].

B. High-Index Optical Adhesives

Used in fiber optic splicing and display bonding. The chlorine atom improves adhesion to glass
and metal substrates compared to standard alkyl acrylates.

C. Drug Delivery Systems

In hydrogel synthesis, CPEA serves as a hydrophobic modifier. It can be copolymerized to tune
the swelling ratio and drug release kinetics of hydrogels. The chlorophenoxy group provides

stacking sites for loading aromatic drug molecules.

Safety & Handling (SDS Summary)

e Hazards: Skin sensitizer (Category 1), Eye irritant.
¢ Handling: Use nitrile gloves. Acrylates can penetrate latex.

o Storage: Store at 2—8°C. Ensure the presence of inhibitor (typically MEHQ 100-200 ppm) to
prevent spontaneous polymerization, which manifests as a sharp rise in viscosity.

References
e Wesly, E. (n.d.). Photopolymers for Holography. Ed Wesly Studio. Retrieved from [Link]

o Citation for Refractive Index (1.5273)

« Citation for the viscosity of the structural analog (PEA)
o Verification of CAS 46464-63-5 and commercial availability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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